Cas no 55296-55-4 (Diazenecarboxylic acid, (1,1-dimethylethyl)-, 1-methylethyl ester)

• Product Name: Diazenecarboxylic acid, (1,1-dimethylethyl)-, 1-methylethyl ester
• CAS No: 55296-55-4
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 352287
• PubChem ID: 23344777
• Update Time: 2025-04-19

Diazenecarboxylic acid, (1,1-dimethylethyl)-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Diazenecarboxylic acid, (1,1-dimethylethyl)-, 1-methylethyl ester
• propan-2-yl N-tert-butyliminocarbamate
• Propan-2-yl (E)-tert-butyldiazene-1-carboxylate
• 55296-55-4
• SCHEMBL11485451
• DTXSID60633237

• Inchi： 1S/C8H16N2O2/c1-6(2)12-7(11)9-10-8(3,4)5/h6H,1-5H3/b10-9+
• InChI Key： SNFSFHSDHIEQEN-MDZDMXLPSA-N
• SMILES： O(C(/N=N/C(C)(C)C)=O)C(C)C

Computed Properties

• Exact Mass: 172.12128
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51Ų

Experimental Properties

• PSA: 51.02